N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-tosylbutanamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-4-(4-methylphenyl)sulfonylbutanamide
• InChI: InChI=1S/C24H23N3O3S/c1-17-11-13-20(14-12-17)31(29,30)15-5-10-23(28)25-19-7-4-6-18(16-19)24-26-21-8-2-3-9-22(21)27-24/h2-4,6-9,11-14,16H,5,10,15H2,1H3,(H,25,28)(H,26,27)
• InChI Key: IZIXZVRFNKHNLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol

Description

“N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-tosylbutanamide” is a compound that contains a benzimidazole moiety. Benzimidazole is a type of organic compound that is a fusion of benzene and imidazole. It’s known for its broad range of chemical and biological properties, making it a key component in the development of new drugs.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves a two-step synthetic protocol. The structure of the compounds is usually established by interpretation of 1H NMR, 13C NMR, and Mass spectral data recorded after purification.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole derivatives show a broad range of chemical reactions due to their amphoteric nature. They can show both acidic and basic properties.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

Imidazole-containing compounds, such as the one , have a broad range of chemical and biological properties. .

Anti-Tubercular Activity

Compounds similar to the one have been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis.

Organic Ligands

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Fluorescent Whitening Dyes

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Functional Materials

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Photophysical Properties

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Photoelectric Properties

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Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological properties and can target various enzymes and receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Imidazole derivatives are known to affect a variety of biochemical pathways, leading to a range of downstream effects .

Result of Action

Imidazole derivatives are known to have a variety of biological activities, suggesting that this compound could have multiple effects at the molecular and cellular level .

Future Directions

Benzimidazole has become an important synthon in the development of new drugs. Its broad range of chemical and biological properties makes it a promising area for future research and drug development.